(3-Chloro-2-methylpropyl)dimethoxymethylsilane

• CAS No.: 18244-20-7
• Molecular Formula: C7H17ClO2Si
• Molecular Weight: 196.75 g/mol
• IUPAC Name: (3-chloro-2-methylpropyl)-dimethoxy-methylsilane
• InChI: InChI=1S/C7H17ClO2Si/c1-7(5-8)6-11(4,9-2)10-3/h7H,5-6H2,1-4H3
• InChI Key: KONYWZRRCDRQQS-UHFFFAOYSA-N
• SMILES: CC(C[Si](C)(OC)OC)CCl
• physical_description: Liquid

Description

(3-Chloro-2-methylpropyl)dimethoxymethylsilane is a useful research compound. Its molecular formula is C7H17ClO2Si and its molecular weight is 196.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The procedure of Example 3 was repeated using 30.1 g of methyldimethoxysilane (1.15 equiv.), 0.0030 g of Ru3 (CO)12 (27 ppm of Ru), and 22.7 g of methallyl chloride (MAC). The MAC was added dropwise to the reactor containing the methyldimethoxysilane over 2 hours at 60° C., followed by heating the reaction mixture at 80° C. for 19 additional hours. Vacuum distillation at 5° C./22 mm provided 34.4 g (63% yield) of 3-chloro-2-methylpropylmethyldimethoxysilane. This example demonstrates that good yields are obtained when MAC is substituted for AC, and methyldimethoxysilane is substituted for TMS, in the absence of inert solvent and using only 27 ppm of Ru.

Synthesis routes and methods II

Procedure details